Cas no 62572-61-6 (Cobalt, tris[2-(1H-pyrazol-1-yl)phenyl]-)

Cobalt, tris[2-(1H-pyrazol-1-yl)phenyl]- structure
62572-61-6 structure
Product Name:Cobalt, tris[2-(1H-pyrazol-1-yl)phenyl]-
CAS No:62572-61-6
MF:C27H21CoN6
MW:488.429045438766
CID:439796
PubChem ID:71385122
Update Time:2025-04-19

Cobalt, tris[2-(1H-pyrazol-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Cobalt, tris[2-(1H-pyrazol-1-yl)phenyl]-
    • cobalt(3+),1-phenylpyrazole
    • 62572-61-6
    • Tris(2-(1H-pyrazol-1-yl)phenyl)cobalt
    • Inchi: 1S/3C9H7N2.Co/c3*1-2-5-9(6-3-1)11-8-4-7-10-11;/h3*1-5,7-8H;/q3*-1;+3
    • InChI Key: MVUOOLRBQWNHGK-UHFFFAOYSA-N
    • SMILES: [Co+3].N1(C=CC=N1)C1C=CC=C[C-]=1.N1(C=CC=N1)C1C=CC=C[C-]=1.N1(C=CC=N1)C1C=CC=C[C-]=1

Computed Properties

  • Exact Mass: 488.11623
  • Monoisotopic Mass: 488.115963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 3
  • Complexity: 803
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.5Ų

Experimental Properties

  • PSA: 53.46
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